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Compound of Interest

Compound Name: Bombinin-like peptide 2

Cat. No.: B145365 Get Quote

Essential Safety and Handling Guide for
Bombinin-like Peptide 2
For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, storage, and disposal of Bombinin-like peptide 2, ensuring laboratory

safety and procedural integrity.

This document provides crucial safety and logistical information for the laboratory use of

Bombinin-like peptide 2. Adherence to these guidelines is essential for minimizing risks and

ensuring a safe research environment.

Immediate Safety and Personal Protective
Equipment (PPE)
Bombinin-like peptide 2, like many synthetic peptides, requires careful handling to avoid

potential irritation or allergic reactions. While some safety data sheets (SDS) may not classify it

as a hazardous substance, it is prudent to follow standard laboratory safety protocols.

Required Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or glasses are mandatory to protect against

accidental splashes of peptide solutions.
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Hand Protection: Wear chemical-resistant disposable gloves, such as nitrile gloves. Change

gloves immediately if they become contaminated.

Protective Clothing: A laboratory coat or gown should be worn at all times to protect skin and

clothing from spills.

Respiratory Protection: In cases where the lyophilized powder is handled and dust may be

generated, a dust mask or respirator is recommended to prevent inhalation.

In the event of exposure, follow these first-aid measures:

Skin Contact: Wash the affected area thoroughly with soap and water.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open.

Inhalation: Move to an area with fresh air. If breathing becomes difficult, seek medical

attention.

Ingestion: Rinse the mouth with water and seek immediate medical advice.

Physicochemical and Biological Properties
Understanding the properties of Bombinin-like peptide 2 is crucial for its effective and safe

use in research.
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Property Value Source

Molecular Formula C118H192N34O33 [1]

Molecular Weight 2614.9 g/mol [1]

Amino Acid Sequence
GIGASILSAGKSALKGFAKGL

AEHFAN
[1]

Appearance Lyophilized powder [1]

Solubility
TFA salts generally enhance

solubility in aqueous solutions.
[2]

Biological Activity

Exhibits antimicrobial activity,

particularly against Gram-

negative non-enteric bacteria.

It is reported to have no

hemolytic activity.

[3]

Operational Plan: Step-by-Step Handling and
Storage
A systematic approach to handling and storing Bombinin-like peptide 2 will ensure both the

safety of laboratory personnel and the integrity of the peptide.

1. Receiving and Storage:

Upon receipt, inspect the packaging for any damage.

Store the lyophilized peptide in a tightly sealed container in a freezer at or below -20°C for

long-term storage.

For short-term storage, refrigeration at 2-8°C is acceptable.

2. Reconstitution:

Before opening, allow the vial to equilibrate to room temperature to prevent moisture

condensation.
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Reconstitute the peptide using a sterile, appropriate solvent. For many peptides, sterile

distilled water or a buffer solution is suitable.

Gently swirl or vortex the vial to dissolve the peptide completely. Avoid vigorous shaking,

which can cause aggregation.

3. Handling Solutions:

All handling of peptide solutions should be conducted in a designated clean area, such as a

laminar flow hood, to prevent contamination.

Use sterile pipette tips and tubes to maintain the sterility of the stock solution.

Aliquot the reconstituted peptide into smaller volumes for individual experiments to avoid

repeated freeze-thaw cycles, which can degrade the peptide.

4. Experimental Use:

When using the peptide in experiments, ensure that all equipment is properly calibrated and

sterilized.

Clearly label all tubes and plates containing the peptide with its name, concentration, and the

date of preparation.

Safe Handling Workflow for Bombinin-like Peptide 2

Disposal Plan
Proper disposal of Bombinin-like peptide 2 and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

All materials that have come into contact with the peptide, including pipette tips, vials,

gloves, and paper towels, should be considered chemical waste.

Do not dispose of any peptide waste in the regular trash or down the drain.

2. Liquid Waste:
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Collect all unused peptide solutions and contaminated liquids in a designated, clearly labeled

hazardous waste container.

The container should be appropriate for the solvents used and should be kept securely

sealed when not in use.

3. Solid Waste:

Place all contaminated solid waste, such as used vials and pipette tips, into a designated

biohazard or chemical waste bag.

4. Decontamination and Final Disposal:

Consult your institution's Environmental Health and Safety (EHS) department for specific

guidelines on the disposal of peptide waste.

Follow all local, state, and federal regulations for the disposal of laboratory chemical waste.

This may involve chemical inactivation or incineration by a licensed waste disposal service.

Spill Management Plan
In the event of a spill, a prompt and appropriate response is necessary to mitigate any potential

hazards.

1. Immediate Actions:

Alert others in the vicinity of the spill.

If the spill is large or involves a volatile solvent, evacuate the immediate area.

2. Small Spills (Aqueous Solutions):

Wearing appropriate PPE, absorb the spill with an inert absorbent material, such as paper

towels or a spill pad.

Clean the spill area with a suitable disinfectant or detergent solution.

Place all cleanup materials in a sealed bag and dispose of it as chemical waste.
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3. Spills of Lyophilized Powder:

Avoid creating dust.

Gently cover the spill with a damp paper towel to wet the powder.

Carefully wipe up the material and place it in a sealed container for disposal as chemical

waste.

Clean the spill area thoroughly.

4. Reporting:

Report all spills to your laboratory supervisor and follow your institution's incident reporting

procedures.

By adhering to these safety and handling protocols, researchers can confidently work with

Bombinin-like peptide 2 while maintaining a secure and compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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and industry.
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